Cas no 2171153-53-8 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 2171153-53-8
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5834437
• PubChem ID: 165558482
• Update Time: 2025-05-25

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxyazetidine-3-carboxylic acid
• EN300-1476223
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-3-hydroxyazetidine-3-carboxylic acid
• 2171153-53-8

• Inchi： 1S/C26H30N2O6/c1-2-3-8-17(13-23(29)28-15-26(33,16-28)24(30)31)27-25(32)34-14-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22,33H,2-3,8,13-16H2,1H3,(H,27,32)(H,30,31)/t17-/m0/s1
• InChI Key： SPRZWLXVJZWYGI-KRWDZBQOSA-N
• SMILES： OC1(C(=O)O)CN(C(C[C@H](CCCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 116Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxyazetidine-3-carboxylic acid

Research Briefing on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS: 2171153-53-8)

The compound 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS: 2171153-53-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptidomimetics and protease inhibitors. The presence of the 3-hydroxyazetidine-3-carboxylic acid moiety confers conformational rigidity, which is crucial for enhancing binding affinity and selectivity towards target proteins. Additionally, the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group facilitates its use in solid-phase peptide synthesis (SPPS), making it a versatile building block for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting the activity of serine proteases, particularly those involved in inflammatory pathways. The study utilized molecular docking and kinetic assays to elucidate the binding mechanism, revealing a strong interaction with the protease active site. These findings suggest potential applications in treating inflammatory diseases and cancer.

Another notable advancement is the compound's use in the development of novel glycopeptide antibiotics. A 2022 paper in ACS Chemical Biology reported its incorporation into a glycopeptide scaffold, resulting in enhanced antimicrobial activity against drug-resistant bacterial strains. This underscores its potential in addressing the growing challenge of antibiotic resistance.

Future research directions include optimizing the compound's pharmacokinetic properties and exploring its utility in targeted drug delivery systems. Given its structural versatility and demonstrated biological activity, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxyazetidine-3-carboxylic acid represents a promising candidate for further investigation in both academic and industrial settings.